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Compound of Interest

Compound Name: 1,5-Dimethylnaphthalene

Cat. No.: B047167

An In-depth Technical Guide to 1,5-Dimethylnaphthalene

This technical guide provides a comprehensive overview of 1,5-Dimethylnaphthalene,
including its chemical identity, physical and chemical properties, safety and handling protocols,
and known applications. The information is intended for researchers, scientists, and
professionals in drug development and other scientific fields.

Chemical Identification

Chemical Name: 1,5-Dimethylnaphthalene[1][2][3][4] Synonyms: Naphthalene, 1,5-dimethyl-;
1,5-DMN[1][2] CAS Number: 571-61-9[1][3][4][5][6][7]1[8] Molecular Formula: C12H12[1][2][3][4]
[5][6] Molecular Weight: 156.22 g/mol [1][2]

Physical and Chemical Properties

The physical and chemical properties of 1,5-Dimethylnaphthalene are summarized in the
table below. The compound is a white crystalline solid under standard conditions.[2][9]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b047167?utm_src=pdf-interest
https://www.benchchem.com/product/b047167?utm_src=pdf-body
https://www.benchchem.com/product/b047167?utm_src=pdf-body
https://www.benchchem.com/product/b047167?utm_src=pdf-body
https://www.scbt.com/p/1-5-dimethylnaphthalene-571-61-9
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dimethylnaphthalene
https://www.thermofisher.com/order/catalog/product/A16819.MC
https://www.thermofisher.com/order/catalog/product/A16819.88
https://www.scbt.com/p/1-5-dimethylnaphthalene-571-61-9
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dimethylnaphthalene
https://www.scbt.com/p/1-5-dimethylnaphthalene-571-61-9
https://www.thermofisher.com/order/catalog/product/A16819.MC
https://www.thermofisher.com/order/catalog/product/A16819.88
https://www.fishersci.ca/shop/products/1-5-dimethylnaphthalene-99-thermo-scientific-1/p-7023360
https://www.chembk.com/en/chem/1,5-Dimethylnaphthalene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7132733.htm
https://www.chemsynthesis.com/base/chemical-structure-283.html
https://www.scbt.com/p/1-5-dimethylnaphthalene-571-61-9
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dimethylnaphthalene
https://www.thermofisher.com/order/catalog/product/A16819.MC
https://www.thermofisher.com/order/catalog/product/A16819.88
https://www.fishersci.ca/shop/products/1-5-dimethylnaphthalene-99-thermo-scientific-1/p-7023360
https://www.chembk.com/en/chem/1,5-Dimethylnaphthalene
https://www.scbt.com/p/1-5-dimethylnaphthalene-571-61-9
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dimethylnaphthalene
https://www.benchchem.com/product/b047167?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dimethylnaphthalene
https://www.fishersci.com/store/msds?partNumber=AAA16819MC&productDescription=15-DIMETHLNAPHTHALENE+99+100MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Melting Point 77-82 °C [61[7]
78-82 °C [810°]

82.00 °C [10]

79.5-83.5°C [4]

Boiling Point 265-266 °C [6][71[81[9]
265.00 °C [10]

Density 1.0464 g/cm3 (estimate) [6]
1.0060 g/cm3 [11]

Vapor Pressure 0.015 mmHg @ 25 °C (est) [10]
0.0084 mmHg [2]

0.0149 mmHg @ 25°C [6]

Flash Point 233.00 °F (111.40 °C) (est) [10]
logP (o/w) 4.380 [10]
Appearance White crystalline solid [2][9]

White crystalline powder (est)

[10]

Crystals or powder or

crystalline powder or flakes

[4]

Solubility

1,5-Dimethylnaphthalene is generally insoluble in water but soluble in alcohol.[10][11] Its low

water solubility is attributed to its hydrophobic nature.[11]
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Solvent Solubility Source

274 mg/L @ 25 °C
Water ) [10]
(experimental)

Insoluble [11]

Alcohol Soluble [10]

) Slightly soluble in nonpolar or
Organic Solvents ) [11]
low polarity solvents

Safety and Hazards

1,5-Dimethylnaphthalene is classified as an irritant.[2] The GHS classification indicates that it
causes skin and serious eye irritation, and may cause respiratory irritation.[2][12]

GHS Hazard Information:[2]

Code Description Class
H315 Causes skin irritation Skin Irrit. 2
H319 Causes serious eye irritation Eye Irrit. 2
H335 May cause respiratory irritation ~ STOT SE 3

Precautionary Statements:[12]
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Code Description
P264 Wash skin thoroughly after handling.

Wear protective gloves/ eye protection/ face
P280 _

protection.
P302 + P352 IF ON SKIN: Wash with plenty of water.

If skin irritation occurs: Get medical advice/
P332 + P313 ]

attention.

If eye irritation persists: Get medical advice/
P337 + P313 )

attention.

Take off contaminated clothing and wash it
P362 + P364

before reuse.

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[9][12]

Ensure adequate ventilation and prevent dust dispersion.[12]

Wear appropriate personal protective equipment, including gloves and safety goggles.[9][12]

Store in a dry, cool, and well-ventilated place with tightly closed containers.[9]

First-Aid Measures:[12]

 Inhalation: Remove to fresh air. Seek medical attention if you feel unwell.

o Skin Contact: Remove contaminated clothing and wash skin with plenty of water. If irritation
occurs, seek medical attention.

o Eye Contact: Rinse with plenty of water. Remove contact lenses if present and easy to do. If
irritation persists, seek medical attention.

 Ingestion: Rinse mouth and seek medical advice.
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Experimental Protocols
Purification Method

A common method for the purification of 1,5-Dimethylnaphthalene is crystallization.[7]
Protocol:

Dissolve the crude 1,5-Dimethylnaphthalene in 85% aqueous ethanol.

Allow the solution to cool, inducing crystallization of the purified compound.

Collect the crystals by filtration.

Dry the crystals to remove residual solvent.

Purification Workflow of 1,5-Dimethylnaphthalene

Dissolve crude product Cooling Cool solution to Separation Collect crystals Solvent Removal Dry purified
in 85% aqueous EtOH induce crystallization by filtration crystals

Properties and Applications of 1,5-Dimethylnaphthalene

Physicochemical
Properties

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. 1,5-Dimethylnaphthalene | C12H12 | CID 11306 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 1,5-Dimethylnaphthalene, 99% 100 mg | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

e 4.1,5-Dimethylnaphthalene, 99% 2.5 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

e 5.1,5-Dimethylnaphthalene, 99% | Fisher Scientific [fishersci.ca]

e 6. chembk.com [chembk.com]

e 7.1,5-DIMETHYLNAPHTHALENE | 571-61-9 [chemicalbook.com]

e 8. chemsynthesis.com [chemsynthesis.com]

e 9. fishersci.com [fishersci.com]

e 10. 1,5-dimethyl naphthalene, 571-61-9 [thegoodscentscompany.com]
e 11. solubilityofthings.com [solubilityofthings.com]

e 12. tcichemicals.com [tcichemicals.com]

 To cite this document: BenchChem. [1,5-Dimethylnaphthalene CAS number and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047167#1-5-dimethylnaphthalene-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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